6-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C9H10N4O2/c1-12-7-6(3-5(10)4-11-7)8(14)13(2)9(12)15/h3-4H,10H2,1-2H3
• InChI Key: QMVIEYMSZVOYRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=N2)N)C(=O)N(C1=O)C
• Molecular Formula: C9H10N4O2
• DSSTOX Substance ID: DTXSID30429280
• Molecular Weight: 206.20 g/mol
• CAS No.: 112734-89-1

Description

6-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H10N4O2 and its molecular weight is 206.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

• It is used for synthesizing various pyrido[2,3-d]pyrimidines, including 1,3,7,9-tetramethylpyrido[2,3-d: 6,5-d']dipyrimidine (Yu. A. Azev et al., 2015).

• Its derivatives, such as 1,3-dimethyl-6-[methyl(4-aryloxybut-2ynyl)amino]pyrimidine-2,4(1H,3H)-diones, may be used in the synthesis of bioactive heterocycles (K. Majumdar & T. Bhattacharyya, 2001).

• Its reaction with 1,3-diketones leads to the formation of pyrimido[4',5':3,4]pyrrolo[1,2-b]pyrimidines (E. B. Tsupak et al., 2003).

• Dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives synthesized from it can be used in various applications due to their structural diversity and recyclable nature (Sanny Verma & S. Jain, 2012).

• Its pyrido[2,3-d]pyrimidine derivatives are of chemotherapeutic interest due to inhibitory effects on dihydrofolate reductase and anti-tumor activity (E. E. Garcia, 1973).

• Pyrimido[4,5-d]pyrimidine-2,4-dione derivatives synthesized from it have potential applications in chemical research (A. Bazgir et al., 2008).

• Its use in the diastereoselective synthesis of dihydrofuropyrido[2,3-d]pyrimidines is a green method that avoids purification (Somayeh Ahadi et al., 2014).

• The thermal ene reaction of its derivatives leads to pyrimido[4,5-b]azepines (T. Inazumi et al., 1994).

• Its reaction with α-amino acid derivatives yields azomethine ylides and pyrido[2,3-d]pyrimidines (T. Inazumi et al., 1994).

• Simple synthesis using 5-cyano-1,3-dimethyluracil and acetone yields 1,3,7-trimethylpyrido-[2,3-d]pyrimidine-2,4(1H,3H)-dione (T. Su & Kyoichi A. Watanabe, 1982).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Similar compounds in the pyrido[2,3-d]pyrimidine class have been identified as inhibitors of various proteins such as phosphatidylinositol 3-kinase (pi3k), protein tyrosine kinases, and cyclin-dependent kinases .

Mode of Action

It’s known that inhibitors like this compound typically work by binding to their target proteins and disrupting their normal function .

Result of Action

Inhibitors of the aforementioned pathways typically result in decreased cell proliferation and growth, potentially leading to cell death .

Synthesis routes and methods

Procedure details

0.08 g of Compound 16 was dissolved in methanol and reduced in the presence of 100 mg of Pd-C. Activated charcoal powder was added, and the solution was heated and filtered. The filtrate was distilled under reduced pressure and the residue was recrystallized from methanol to give 0.05 g of 6-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione (Compound 17).